Cas no 59670-84-7 (1-Naphthalenecarboxaldehyde,2,2-dimethylhydrazone)

1-Naphthalenecarboxaldehyde,2,2-dimethylhydrazone structure
59670-84-7 structure
Product Name:1-Naphthalenecarboxaldehyde,2,2-dimethylhydrazone
CAS No:59670-84-7
MF:C13H14N2
MW:198.263662815094
CID:381833
PubChem ID:300508
Update Time:2025-04-19

1-Naphthalenecarboxaldehyde,2,2-dimethylhydrazone Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxaldehyde,2,2-dimethylhydrazone
    • N-methyl-N-[(Z)-naphthalen-1-ylmethylideneamino]methanamine
    • 1-N-acetylphenylaminoanthraquinone
    • 1-N-allyl-2,6-dibromo-4-fluoroaniline
    • 1-naphthaldehyde N,N-dimethylhydrazone
    • AC1L49NY
    • Acetamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-N-phenyl-
    • AG-G-71367
    • CTK2F6347
    • N-(9,10-Dihydro-9,10-dioxo-1-anthracenyl)-N-phenylacetamide
    • N-(9,10-DIOXOANTHRACEN-1-YL)-N-PHENYL-ACETAMIDE
    • 1,1-Dimethyl-2-[(naphthalen-1-yl)methylidene]hydrazine
    • DTXSID70975074
    • 59670-84-7
    • Inchi: 1S/C13H14N2/c1-15(2)14-10-12-8-5-7-11-6-3-4-9-13(11)12/h3-10H,1-2H3
    • InChI Key: DFEZHELNRPACHC-UHFFFAOYSA-N
    • SMILES: N(C)(C)N=CC1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 198.11582
  • Monoisotopic Mass: 198.115698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 15.6
  • XLogP3: 3.4

Experimental Properties

  • Density: 0.99
  • Boiling Point: 361.1°Cat760mmHg
  • Flash Point: 172.2°C
  • Refractive Index: 1.557
  • PSA: 15.6
  • LogP: 2.73530
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